2-Iodopyridine-4-carboxylic acid
Overview
Description
2-Iodopyridine-4-carboxylic acid, also known as 2-Iodoisonicotinic acid, is a chemical compound with the empirical formula C6H4INO2 . It is used in laboratory settings for the synthesis of various substances .
Molecular Structure Analysis
The molecular weight of 2-Iodopyridine-4-carboxylic acid is 249.01 g/mol . The compound’s structure includes an iodine atom attached to the second carbon in the pyridine ring and a carboxylic acid group attached to the fourth carbon . More detailed structural analysis may require advanced computational studies .Physical And Chemical Properties Analysis
2-Iodopyridine-4-carboxylic acid is a solid substance . It has a melting point of 225-230 °C . The compound’s InChI string is1S/C6H4INO2/c7-5-3-4(6(9)10)1-2-8-5/h1-3H,(H,9,10) .
Scientific Research Applications
Synthesis of Imidazopyridine Derivatives
2-Iodopyridine-4-carboxylic acid: is utilized in the synthesis of imidazopyridine derivatives, which are compounds with significant pharmacological potential. These derivatives have been explored for their therapeutic significance due to their structural resemblance to purines, which are crucial in numerous disease conditions .
Development of Proton Pump Inhibitors
The compound serves as a precursor in the development of proton pump inhibitors. These are a class of drugs that irreversibly inhibit the H+/K+ ATPase in the gastric parietal cells, reducing stomach acidity .
Creation of Aromatase Inhibitors
Researchers use 2-Iodopyridine-4-carboxylic acid in the creation of aromatase inhibitors, which are essential in the treatment of estrogen-sensitive breast cancers by inhibiting the conversion of androgens to estrogens .
Anti-Inflammatory Drug Development
This compound is also a key ingredient in the synthesis of non-steroidal anti-inflammatory drugs (NSAIDs), which are used widely to reduce inflammation and alleviate pain .
Cancer Research
In cancer research, 2-Iodopyridine-4-carboxylic acid is involved in the synthesis of compounds that can influence cellular pathways necessary for the functioning of cancer cells, including the inhibition of excessive angiogenesis observed in late-stage cancers .
Synthesis of GABA A Receptor Modulators
It is used in the synthesis of GABA A receptor modulators, which have medicinal significance in treating central nervous system disorders due to their sedative and anxiolytic properties .
Nanotechnology Applications
In the field of nanotechnology, 2-Iodopyridine-4-carboxylic acid can be used to modify the surface of nanoparticles, aiding in the dispersion and incorporation of metallic nanoparticles or carbon nanostructures .
Polymer Chemistry
Lastly, this compound finds its application in polymer chemistry as a monomer or an additive to synthesize various polymers, which are used in a wide range of industries from medical to manufacturing .
Safety And Hazards
properties
IUPAC Name |
2-iodopyridine-4-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H4INO2/c7-5-3-4(6(9)10)1-2-8-5/h1-3H,(H,9,10) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FALCXGCLOUKBSP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=C(C=C1C(=O)O)I |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H4INO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60561304 |
Source
|
| Record name | 2-Iodopyridine-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60561304 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
249.01 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Iodopyridine-4-carboxylic acid | |
CAS RN |
58481-10-0 |
Source
|
| Record name | 2-Iodopyridine-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60561304 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-Iodoisonicotinic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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